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Compound of Interest

Compound Name: Ferric HEDTA

Cat. No.: B101393 Get Quote

Introduction

Iron is an essential micronutrient for the proliferation and metabolism of all mammalian cells,

playing a critical role in processes such as cellular respiration and DNA synthesis.[1] However,

in aqueous solutions at physiological pH, ferric iron (Fe³⁺) is prone to forming insoluble ferric

hydroxide complexes, limiting its bioavailability. Furthermore, unchelated iron can catalyze the

formation of cytotoxic free radicals through Fenton chemistry, inducing oxidative stress. To

overcome these challenges, iron is often supplied to cell culture media in a chelated form.

Ferric HEDTA (Hydroxyethylenediaminetriacetic acid) is a stable coordination complex that

maintains iron solubility and bioavailability across a wide pH range, preventing precipitation and

mitigating iron-induced toxicity.[2] This document provides a detailed protocol for the

preparation of a sterile, concentrated Ferric HEDTA stock solution suitable for supplementing

cell culture media.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of a 100

mM Ferric HEDTA stock solution.
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Parameter Value Source

Reagents

HEDTA (Free Acid) Molar

Mass
~278.28 g/mol N/A

Ferric Nitrate Nonahydrate

Molar Mass
~404.00 g/mol [3]

Stock Solution

Concentration 100 mM N/A

Molar Ratio (HEDTA:Fe³⁺) 1:1 [2]

Final Volume 100 mL N/A

Storage

Temperature 2-8°C [4]

Condition Sterile, Protected from Light [4][5]

Recommended pH ~7.2 [4]

Experimental Protocol
This protocol describes the preparation of 100 mL of a 100 mM Ferric HEDTA stock solution.

1. Materials and Equipment

N-(hydroxyethyl)ethylenediaminetriacetic acid (HEDTA), Free Acid (C₁₀H₁₈N₂O₇)

Iron(III) Nitrate Nonahydrate [Fe(NO₃)₃ · 9H₂O], Cell Culture Grade[6]

Cell Culture Grade Water (e.g., WFI or Milli-Q)

Sodium Hydroxide (NaOH), 1 M solution

Hydrochloric Acid (HCl), 1 M solution
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250 mL Beakers or Glass Bottles

100 mL Volumetric Flask

Magnetic Stirrer and Stir Bar

Calibrated pH Meter

Sterile Syringe Filter, 0.22 µm pore size (e.g., PVDF or PES)

Sterile Syringes

Sterile, Opaque Storage Bottle (e.g., amber glass or HDPE)[4]

2. Preparation of 100 mM Ferric HEDTA Stock Solution (100 mL)

Weigh Reagents:

Accurately weigh 2.78 g of HEDTA (free acid).

Accurately weigh 4.04 g of Iron(III) Nitrate Nonahydrate.

Dissolve HEDTA:

Add approximately 70 mL of cell culture grade water to a 250 mL beaker with a magnetic

stir bar.

Slowly add the 2.78 g of HEDTA to the water while stirring. HEDTA may not fully dissolve

at this stage.

While stirring, slowly add 1 M NaOH dropwise to the HEDTA suspension until it completely

dissolves. The solution should become clear. This indicates the deprotonation of the

carboxylic acid groups.

Prepare Ferric Nitrate Solution:

In a separate small beaker, dissolve the 4.04 g of Iron(III) Nitrate Nonahydrate in

approximately 10 mL of cell culture grade water. The solution will have a pale yellow-
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orange color.

Form the Chelate:

While vigorously stirring the HEDTA solution, slowly add the Ferric Nitrate solution drop by

drop.

A deep reddish-brown color will develop as the Ferric HEDTA complex forms.[2][7]

Continue stirring for 20-30 minutes at room temperature to ensure the chelation reaction is

complete.

Adjust pH:

Calibrate the pH meter according to the manufacturer's instructions.

Measure the pH of the Ferric HEDTA solution.

Carefully adjust the pH to approximately 7.2 using 1 M NaOH or 1 M HCl as needed. A

stable pH is crucial for the integrity of the chelate and compatibility with cell culture media.

[4]

Finalize Volume and Sterilize:

Quantitatively transfer the pH-adjusted solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of cell culture grade water and add the rinsing to the

volumetric flask.

Bring the solution to the final volume of 100 mL with cell culture grade water and mix

thoroughly.

Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a

sterile, light-protecting storage bottle.

Storage:

Label the bottle clearly with the contents ("100 mM Ferric HEDTA"), preparation date, and

your initials.
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Store the sterile stock solution at 2-8°C, protected from light to prevent photodegradation.

[4] Properly stored, the solution is stable for several months.

Workflow and Pathway Diagrams

Workflow for Preparing Ferric HEDTA Stock Solution

Reagent Preparation Solution Preparation

Finalization & Storage

1. Weigh HEDTA
(2.78 g)

3. Dissolve HEDTA
in ~70 mL H₂O

(Adjust pH with NaOH to dissolve)

2. Weigh Ferric Nitrate
(4.04 g)

4. Dissolve Ferric Nitrate
in ~10 mL H₂O

5. Combine Solutions
(Add Fe to HEDTA slowly)

Stir 30 min
6. Adjust pH to 7.2 7. Bring to Final Volume

(100 mL) 8. Sterile Filter (0.22 µm) 9. Store at 2-8°C
(Protect from Light)

Click to download full resolution via product page

Caption: Experimental workflow for preparing a sterile Ferric HEDTA stock solution.

Usage Guidelines & Safety Precautions
Working Concentration: The optimal working concentration of Ferric HEDTA depends on the

specific cell line and basal medium composition. A typical starting point is a 1:1000 to 1:2000

dilution of the 100 mM stock solution to achieve a final concentration of 50-100 µM. It is

highly recommended to perform a dose-response experiment to determine the optimal

concentration for your specific application.

Safety: Handle all chemicals in accordance with good laboratory practice. Wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Refer

to the Safety Data Sheets (SDS) for HEDTA and Ferric Nitrate for detailed handling and

disposal information.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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